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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the core physicochemical properties of 2,2'-

Bisnaloxone, a known impurity in naloxone preparations. The data presented is compiled from

various chemical and pharmaceutical reference sources.

Chemical Identity and Molecular Weight

2,2'-Bisnaloxone, also known as dimeric naloxone or Naloxone EP Impurity E, is a substance

that can be found in commercial preparations of the opioid antagonist naloxone[1][2][3]. Its
presence may impact the purity and potency of the final drug product[1].

The key identification and molecular data for 2,2'-Bisnaloxone are summarized in the table

below.
Parameter Value References
Molecular Weight 652.73 g/mol [B1I4151[61[7]
Formula Weight 652.7 [2]
Molecular Formula C3sH40N20s 2131141511611 71
CAS Number 211738-08-8 [11[21[4]
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Physicochemical Properties

A summary of the known physical and chemical properties of 2,2'-Bisnaloxone is provided

below.
Property Description References
White to beige or yellow
Appearance ) ) [11[3]
crystalline solid
Slightly soluble in chloroform,
Solubility DMSO, and methanol. Almost [11[2]

insoluble in water.

UV Maximum Absorption

(Amax)

229,275 nm

[2]

Storage Temperature

-10 to -25°C or -20°C

[2]7]

Stability

Stable at room temperature
and pressure, but may
decompose under high
temperature or light. Reported
to be stable for at least 4 years
when stored at -20°C.

[1](2]

Experimental Considerations

Currently, there is limited publicly available information regarding detailed experimental

protocols for the specific synthesis of 2,2'-Bisnaloxone, as it is primarily considered an

impurity formed during the production of naloxone[1]. The focus in the literature is more on its

detection and control in naloxone drug products[1].

Similarly, there is a lack of information on the involvement of 2,2'-Bisnaloxone in specific

biological signaling pathways. Its primary characterization is as a chemical entity related to

naloxone, and extensive biological activity studies do not appear to be widely published.

Due to the absence of detailed experimental workflows or established signaling pathway

interactions in the available literature, the creation of corresponding diagrams is not feasible at
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this time. Researchers investigating this molecule may need to develop their own
methodologies for synthesis and biological characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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